Cas no 6178-53-6 (methyl pentyl sulfone)

methyl pentyl sulfone structure
methyl pentyl sulfone structure
Product Name:methyl pentyl sulfone
CAS No:6178-53-6
MF:C6H14O2S
MW:150.239161014557
CID:864092
PubChem ID:13525649
Update Time:2025-04-19

methyl pentyl sulfone Chemical and Physical Properties

Names and Identifiers

    • methyl pentyl sulfone
    • 1-methylsulfonylpentane
    • Inchi: 1S/C6H14O2S/c1-3-4-5-6-9(2,7)8/h3-6H2,1-2H3
    • InChI Key: GUBNFBYCBZWEES-UHFFFAOYSA-N
    • SMILES: S(C)(CCCCC)(=O)=O

Computed Properties

  • Exact Mass: 150.07152
  • Monoisotopic Mass: 150.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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